Cas no 1478617-87-6 (3-hydroxy-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1478617-87-6
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 5966203
• PubChem ID: 65990918
• Update Time: 2025-10-05

3-hydroxy-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-hydroxy-1-[3-(trifluoromethyl)phenyl]-
• 3-hydroxy-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• 1478617-87-6
• 3-hydroxy-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• AKOS015333012
• EN300-1933830

• Inchi： 1S/C12H11F3O3/c13-12(14,15)8-3-1-2-7(4-8)11(10(17)18)5-9(16)6-11/h1-4,9,16H,5-6H2,(H,17,18)
• InChI Key： PACMERRAFLVALE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)(C(O)=O)CC(O)C1

Computed Properties

• Exact Mass: 260.06602869g/mol
• Monoisotopic Mass: 260.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• Boiling Point: 357.4±42.0 °C(Predicted)
• pka: 3.97±0.40(Predicted)

Additional information on 3-hydroxy-1-3-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

Comprehensive Overview of 3-Hydroxy-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic Acid (CAS No. 1478617-87-6)

3-Hydroxy-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid (CAS No. 1478617-87-6) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical applications. This compound features a unique cyclobutane ring substituted with a hydroxyl group and a carboxylic acid moiety, alongside a trifluoromethylphenyl group, which enhances its metabolic stability and lipophilicity. Researchers are increasingly interested in this molecule due to its structural versatility and relevance in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted 1478617-87-6 as a promising scaffold. Its trifluoromethyl group is a key feature, often associated with improved bioavailability and binding affinity in drug candidates. Recent studies highlight its potential in addressing inflammatory diseases and central nervous system (CNS) disorders, aligning with trends in personalized medicine and small-molecule therapeutics. Additionally, its application in crop protection formulations underscores its agrochemical value, resonating with the global push for sustainable agriculture.

From a synthetic perspective, 3-Hydroxy-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid is synthesized via cycloaddition reactions or ring-functionalization strategies, often involving palladium-catalyzed cross-coupling or photochemical methods. Its carboxylic acid group allows for further derivatization, making it a versatile intermediate for peptide conjugates or prodrug development. Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing its purity and stereochemistry, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and regulatory considerations for CAS 1478617-87-6 are also gaining attention. As industries prioritize green chemistry, efforts to optimize its synthesis using catalytic methods or biocatalysis are underway. The compound’s low ecotoxicity profile, coupled with its biodegradability potential, positions it favorably in EPA and REACH assessments. This aligns with the broader shift toward sustainable chemical production, a topic frequently searched by professionals in the field.

In conclusion, 3-Hydroxy-1-[3-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in pharmaceuticals and agrochemicals, combined with its alignment with sustainability goals, makes it a compound of enduring interest. Future research may explore its role in next-generation therapeutics or smart materials, further expanding its industrial relevance.